Cas no 133628-17-8 (1-Pyrrolidinecarboxylic acid,4-[(methylsulfonyl)oxy]-2-[[(methylsulfonyl)oxy]methyl]-, 1,1-dimethylethylester, (2S,4R)-)

• Product Name: 1-Pyrrolidinecarboxylic acid,4-[(methylsulfonyl)oxy]-2-[[(methylsulfonyl)oxy]methyl]-, 1,1-dimethylethylester, (2S,4R)-
• CAS No: 133628-17-8
• MF: C₁₂H₂₃NO₈S₂
• MW: 373.442921876907
• CID: 1233562
• PubChem ID: 49874722
• Update Time: 2025-04-20

1-Pyrrolidinecarboxylic acid,4-[(methylsulfonyl)oxy]-2-[[(methylsulfonyl)oxy]methyl]-, 1,1-dimethylethylester, (2S,4R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid,4-[(methylsulfonyl)oxy]-2-[[(methylsulfonyl)oxy]methyl]-, 1,1-dimethylethylester, (2S,4R)-
• (2S,4R)-4-methanesulfonyloxy-2-methanesulfonyloxymethylpyrrolidine-1-carboxylic acid tert-butyl ester
• SCHEMBL2522899
• 133628-17-8
• AKOS000277882
• (2S,4R)-tert-Butyl 4-((methylsulfonyl)oxy)-2-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H23NO8S2/c1-12(2,3)20-11(14)13-7-10(21-23(5,17)18)6-9(13)8-19-22(4,15)16/h9-10H,6-8H2,1-5H3/t9-,10+/m0/s1
• InChI Key： DFSNHEWREAAHBX-VHSXEESVSA-N
• SMILES： S(C)(=O)(=O)O[C@H]1CN(C(=O)OC(C)(C)C)[C@H](COS(C)(=O)=O)C1

Computed Properties

• Exact Mass: 373.08659
• Monoisotopic Mass: 373.08650904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 116.28